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Compound of Interest

Compound Name: Neodol 25-3S

Cat. No.: B1173388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the chemical structure of Neodol 25-
3S, an anionic surfactant widely utilized in various industrial and consumer product

formulations.

Introduction to Neodol 25-3S
Neodol 25-3S is an anionic surfactant synthesized through the sulfation of Neodol 25-3, a

primary alcohol ethoxylate.[1] It belongs to the family of alcohol ethoxy sulfates (AES) and is

valued for its excellent detergency, emulsification, and foaming properties.[2] The "25" in its

name refers to the blend of C12-C15 alcohols, and the "3" indicates an average of

approximately three moles of ethylene oxide per mole of alcohol.[1][3][4] The "S" signifies that

the ethoxylate has been sulfated and is typically present as a sodium salt.[1]

Core Chemical Structure
The chemical structure of Neodol 25-3S is not of a single, pure compound but rather a mixture

of molecules with variations in the alkyl chain length and the number of ethoxy groups. The

general chemical structure can be represented as:

R-(OCH₂CH₂)n-OSO₃⁻Na⁺

Where:
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R represents the hydrophobic alkyl group.

(OCH₂CH₂)n is the hydrophilic polyethylene glycol ether chain.

OSO₃⁻Na⁺ is the sulfate group with a sodium counter-ion.

The foundation of Neodol 25-3S is a blend of primary alcohols with carbon chain lengths

ranging from 12 to 15.[1][5] These alkyl chains are high purity and lightly branched.[1] This

mixture of chain lengths provides a balance of hydrophobic properties essential for its

surfactant functionality.[5]

The primary alcohol blend is ethoxylated, meaning it reacts with ethylene oxide to form a

polyether chain. For Neodol 25-3S, the average number of ethylene oxide (EO) units (n) is

approximately three.[1][3][5] This ethoxylation process introduces a hydrophilic portion to the

molecule.[5] The distribution of ethoxylation is not exact, resulting in a mixture of molecules

with varying numbers of ethoxy groups centered around an average of three.[5]

The terminal hydroxyl group of the alcohol ethoxylate (Neodol 25-3) is sulfated to introduce a

negatively charged sulfate group.[1] In the final product, this anionic group is typically

neutralized with a sodium counter-ion, forming the sodium salt.[1] This terminal sulfate group is

the primary source of the anionic nature of the surfactant.

Quantitative Data: Alkyl Chain Distribution
The performance characteristics of Neodol 25-3S are influenced by the distribution of its

constituent alkyl chains. The typical distribution for the C12-C15 blend is summarized below.

Carbon Chain Length Percentage in Blend (%)

C12 ~20

C13 ~30

C14 ~30

C15 ~20

Data sourced from research findings on typical

C12-C15 blends for such surfactants.[5]
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Visualization of the Chemical Structure
The following diagram illustrates the generalized chemical structure of Neodol 25-3S,

highlighting its key functional components.

R = C12-C15 Alkyl Chain
(O-CH₂-CH₂)n

n ≈ 3

O-SO₃⁻Na⁺

 

Click to download full resolution via product page

Caption: Generalized structure of Neodol 25-3S.

Methodologies and Protocols
The synthesis of Neodol 25-3S involves two primary chemical processes: ethoxylation and

sulfation.

Preparation: A blend of high-purity C12-C15 primary alcohols is selected.[5]

Catalysis: A base catalyst is introduced to facilitate the reaction.[5]

Reaction: Ethylene oxide is reacted with the alcohol blend under controlled temperature and

pressure to achieve the desired average degree of ethoxylation (approximately 3 moles of

EO per mole of alcohol).[3][5] The general reaction is: R-OH + n(C₂H₄O) → R-(OCH₂CH₂)n-

OH[5]

Purification: The resulting product, Neodol 25-3, is purified to remove unreacted alcohol and

byproducts.[5]

Sulfating Agent: The purified Neodol 25-3 is reacted with a sulfating agent, such as sulfur

trioxide (SO₃) or chlorosulfonic acid.
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Neutralization: The resulting acidic intermediate is neutralized with a base, typically sodium

hydroxide (NaOH), to form the sodium salt, Neodol 25-3S.[1]

Purification: The final product is purified to remove any remaining reactants or byproducts.

Note: Signaling pathways are not applicable to the description of a chemical's structure.

Neodol 25-3S is a surfactant and does not have inherent signaling pathway activity in a

biological context, which is a concept more relevant to drug molecules or biomolecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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